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Compound of Interest

Compound Name: 3-Amino-1,1-diethoxypropan-2-ol

Cat. No.: B056550 Get Quote

Technical Guide: 3-Amino-1,1-diethoxypropan-2-
ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for the chemical compound 3-Amino-1,1-diethoxypropan-2-
ol. Due to the limited publicly available information on this specific molecule, this guide also

includes inferred data and methodologies based on structurally similar compounds, primarily 3-

amino-1,2-propanediol.

Introduction
3-Amino-1,1-diethoxypropan-2-ol, with the CAS number 115827-18-4, is a unique

trifunctional molecule containing a primary amine, a secondary alcohol, and a diethyl acetal.

This combination of functional groups makes it a potentially valuable building block in organic

synthesis, particularly for the construction of complex molecules in pharmaceutical and

materials science research. The presence of the acetal provides a protected aldehyde

functionality, which can be deprotected under acidic conditions, offering a versatile handle for

further chemical transformations.
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3-Amino-1,1-diethoxypropan-2-ol is available as a research chemical from a limited number

of specialized suppliers. While readily available for laboratory-scale synthesis, large-scale

commercial production information is not widely published.

Table 1: Commercial Suppliers of 3-Amino-1,1-diethoxypropan-2-ol

Supplier Website
CAS
Number

Molecular
Formula

Molecular
Weight

Notes

BLDpharm
--INVALID-

LINK--
115827-18-4 C₇H₁₇NO₃ 163.21

Research

quantities

available.[1]

Suzhou

Genelee

--INVALID-

LINK--
115827-18-4 C₇H₁₇NO₃ 163.21

Inquiry for

bulk

quantities

may be

possible.

It is important to note that detailed certificates of analysis with specific purity information and

impurity profiles for 3-Amino-1,1-diethoxypropan-2-ol are not consistently available directly

on supplier websites and may require direct inquiry.

Physicochemical Properties
Quantitative data for 3-Amino-1,1-diethoxypropan-2-ol is not extensively documented in

public literature. The following table summarizes available and inferred properties.

Table 2: Physicochemical Properties of 3-Amino-1,1-diethoxypropan-2-ol and Related

Compounds
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Property
3-Amino-1,1-
diethoxypropan-2-
ol

3-Amino-1,2-
propanediol (for
comparison)

1,3-Diethoxy-2-
propanol (for
comparison)

CAS Number 115827-18-4 616-30-8 4043-59-8

Molecular Formula C₇H₁₇NO₃ C₃H₉NO₂ C₇H₁₆O₃

Molecular Weight 163.21 g/mol [1] 91.11 g/mol 148.20 g/mol [2]

Appearance
Not specified (likely a

liquid)

Clear colorless/weak

yellow viscous

liquid[3]

Liquid

Boiling Point Not specified
264-265 °C/739

mmHg (lit.)
Not specified

Density Not specified
1.175 g/mL at 25 °C

(lit.)
Not specified

Purity
Not specified, inquire

with supplier

≥ 97% to ~99% (w/w)

available[3]
Not specified

Refractive Index Not specified n20/D 1.492 (lit.) Not specified

SMILES
OC(CN)C(OCC)OCC[

1]
NCC(O)CO CCOCC(COCC)O[2]

InChI Not specified

1S/C3H9NO2/c4-1-

3(6)2-5/h3,5-6H,1-

2,4H2

1S/C7H16O3/c1-3-9-

5-7(8)6-10-4-2/h7-

8H,3-6H2,1-2H3[2]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Amino-1,1-diethoxypropan-2-
ol is not readily available in peer-reviewed literature. However, a plausible synthetic route can

be inferred from established methods for the synthesis of related amino diols. A common

strategy involves the amination of a suitable epoxide or halohydrin precursor.
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The synthesis of 3-Amino-1,1-diethoxypropan-2-ol could likely be achieved through the

reaction of 3-chloro-1,1-diethoxypropan-2-ol or glycidyl diethyl acetal with ammonia. The

synthesis of the related compound, 3-amino-1,2-propanediol, is well-documented and often

proceeds via the reaction of 3-chloro-1,2-propanediol with ammonia.[3][4]

Hypothetical Experimental Protocol (based on the synthesis of 3-amino-1,2-propanediol):

Reaction Setup: A solution of 3-chloro-1,1-diethoxypropan-2-ol (1 equivalent) in a suitable

solvent (e.g., ethanol or water) is prepared in a pressure-rated reaction vessel.

Amination: An excess of aqueous ammonia (e.g., 10-15 molar equivalents) is added to the

solution. The vessel is sealed and heated to a temperature between 50-80 °C. The reaction

is monitored by a suitable technique such as thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The excess

ammonia and solvent are removed under reduced pressure.

Purification: The crude product is then purified. This may involve distillation under reduced

pressure or column chromatography on silica gel to yield pure 3-Amino-1,1-
diethoxypropan-2-ol. A patent for the synthesis of 3-amino-1,2-propanediol describes

purification by vacuum distillation to achieve high purity.[5]

Note: This is a generalized and inferred protocol. The actual reaction conditions, including

temperature, pressure, reaction time, and purification method, would need to be optimized for

the specific substrate.

Visualizations
Logical Flow of Information
The following diagram illustrates the logical flow of information presented in this technical

guide.
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Caption: Logical workflow for compiling the technical guide.

Inferred Synthetic Pathway
This diagram illustrates a plausible synthetic pathway for 3-Amino-1,1-diethoxypropan-2-ol
based on known chemical transformations for analogous compounds.

Starting Material Key Transformation Final Product

3-Chloro-1,1-diethoxypropan-2-ol
or

Glycidyl diethyl acetal
Amination

  + NH₃

(Ammonia) 3-Amino-1,1-diethoxypropan-2-ol

  Purification
(e.g., Distillation)
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Caption: Inferred synthetic route to the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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